Cas no 1805539-52-9 (2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805539-52-9
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894780
• Update Time: 2025-11-06

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)3-1-4(14)6(8(11,12)13)16-5(3)2-15/h1,7H,2,15H2
• InChI Key： XFCGNHODEDAMDH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(CN)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805539-52-9)

The compound 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805539-52-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, trifluoromethyl, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in this compound is its relevance to heterocyclic chemistry. Pyridine derivatives are known for their versatility in medicinal chemistry, and the introduction of fluorine atoms enhances their metabolic stability and lipophilicity. This makes 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine a promising candidate for the development of new small-molecule inhibitors and agrochemicals. Recent studies have highlighted its potential in targeting enzymes and receptors involved in various diseases, aligning with the current trend of precision medicine.

From a synthetic perspective, the compound's iodo substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This flexibility is highly valued in organic synthesis, especially in the context of late-stage diversification, a strategy increasingly adopted in drug discovery pipelines. The aminomethyl group also provides a handle for conjugation or derivatization, making it a versatile building block for high-throughput screening libraries.

In the agrochemical sector, fluorinated pyridines like this compound are explored for their potential as pesticide intermediates or herbicide precursors. The trifluoromethyl group, in particular, is known to improve the bioavailability and environmental persistence of agrochemicals, addressing the industry's need for more efficient and sustainable solutions. This aligns with the global push toward green chemistry and reduced environmental impact, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in PET (Positron Emission Tomography) imaging. The presence of iodine opens doors for radiolabeling applications, which could be useful in diagnostic imaging. This connects to the broader trend of theranostics, where diagnostics and therapeutics are combined, a hot topic in medical research and frequently searched in academic databases.

Quality control and analytical characterization of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine are critical for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and structural integrity. Researchers often search for optimized analytical methods, making this a relevant subtopic for inclusion in discussions about the compound.

In summary, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805539-52-9) represents a multifaceted tool in modern chemistry. Its applications span drug discovery, agrochemical development, and even diagnostic imaging, reflecting the compound's adaptability to current scientific challenges. As the demand for fluorinated building blocks and heterocyclic intermediates grows, this compound is poised to remain a subject of active research and innovation.